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Compound of Interest

Compound Name: 1-(4-chlorophenyl)thiourea

cat. No.: B016342

An In-depth Technical Guide to (4-Chlorophenyl)thiourea (CAS Number: 3696-23-9)

This technical guide provides a comprehensive overview of the chemical and physical
properties, associated hazards, and relevant experimental protocols for (4-
Chlorophenyl)thiourea, identified by CAS number 3696-23-9. This document is intended for
researchers, scientists, and professionals involved in drug development and chemical
research.

Chemical and Physical Properties

(4-Chlorophenyl)thiourea is a solid organic compound. Its key properties are summarized in the
table below for easy reference.
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Property Value Reference

CAS Number 3696-23-9 N/A
1-(4-Chlorophenyl)thiourea, N-

Synonyms [1]

(4-chlorophenyl)thiourea

Molecular Formula C7H7CIN2S [2]

Molecular Weight 186.67 g/mol [2]
Beige to off-white or light

Appearance ) ) [3114]
yellow crystalline powder/solid

Melting Point 177 -181°C (350.6 - 357.8 °F)  [3]

N Insoluble in water. Soluble in

Solubility [31[5]
Methanol.

Purity Typically = 98% (by HPLC) [4]

Hazards and Safety Information

(4-Chlorophenylthiourea is classified as a hazardous substance. The following table

summarizes its hazard classifications and corresponding precautionary statements according
to the Globally Harmonized System (GHS).
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. Precautiona
Hazard GHS Signal Hazard

. ry Reference
Class Pictogram Word Statement

Statements

P264: Wash
skin
thoroughly
after
handling.
P270: Do not
eat, drink or
smoke when
using this
product.
P301 + P310:
IF
SWALLOWE
D:

Acute Oral H300: Fatalif O Al

. Danger call a [5]

Toxicity swallowed
POISON
CENTER or
doctor/physici
an. P330:
Rinse mouth.
P405: Store
locked up.
P501.:
Dispose of
contents/cont
ainer to an
approved
waste
disposal

plant.

Skin Warning H315: P280: Wear [6]

Corrosion/Irrit Causes skin protective
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ation irritation gloves/protec
tive
clothing/eye
protection/fac
e protection.
P302 + P352:
IF ON SKIN:
Wash with
plenty of
soap and
water. P332 +
P313: If skin
irritation
occurs: Get
medical
advice/attenti
on. P362:
Take off
contaminated
clothing and

wash before

reuse.

Serious Eye Warning H319: P280: Wear [6]

Damage/Eye Causes protective

Irritation serious eye gloves/protec
irritation tive

clothing/eye
protection/fac
e protection.
P305 + P351
+ P338: IF IN
EYES: Rinse
cautiously
with water for
several
minutes.

Remove
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contact
lenses, if
present and
easy to do.
Continue
rinsing. P337
+ P313: If eye
irritation

persists: Get

medical

advice/attenti

on.
Specific Warning H335: May P261: Avoid [6]
Target Organ cause breathing
Toxicity respiratory dust/fume/ga
(Single irritation s/mist/vapors/
Exposure) spray. P271:

Use only

outdoors or in
a well-
ventilated
area. P304 +
P340: IF
INHALED:
Remove
person to
fresh air and
keep
comfortable
for breathing.
P312: Call a
POISON
CENTER or
doctor/physici
an if you feel
unwell. P403
+ P233: Store
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in a well-
ventilated
place. Keep
container

tightly closed.

First-Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek medical
attention.[3]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing. Seek immediate medical attention.[3]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate
medical attention.[3]

 Ingestion: Call a physician immediately. Clean mouth with water.[3]
Handling and Storage:
e Avoid contact with skin, eyes, and clothing. Do not breathe dust.[3]

o Keep in a dry, cool, and well-ventilated place. Keep the container tightly closed and locked
up.[3]

e Incompatible with strong oxidizing agents.[3]

Experimental Protocols
Synthesis of (4-Chlorophenyl)thiourea

While a specific, detailed protocol for the synthesis of 1-(4-Chlorophenyl)thiourea was not
found in the immediate search, a general and reliable method involves the reaction of 4-
chloroaniline with a thiocyanate salt in the presence of an acid, or the reaction of 4-
chlorophenyl isothiocyanate with an amine. A detailed protocol for the synthesis of a closely
related compound, N-Cyano-N'-(4-chlorophenyl)thiourea, is provided below, which can be
adapted.
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Synthesis of N-Cyano-N'-(4-chlorophenyl)thiourea:[7]

¢ Suspend monosodium cyanamide (1.9 g, 29.4 mmol) in 50 mL of absolute ethanol.

e Slowly add 4-chlorophenylisothiocyanate (5.0 g, 29.4 mmol) to the suspension.

 Stir the reaction mixture at room temperature for 1 hour.

o Heat the mixture at 75°C for 4 hours.

e Cool the reaction to room temperature.

« Filter the colorless solid product and wash it with ethanol.

A general workflow for the synthesis of thiourea derivatives is depicted below.

Reactants

Work-up & Purification

Optional ]
(FEiE] Final Product
Washing Drying
T | (4-Chiorophenyljthiourea

Reaction
4-Chloroaniline

Reaction in Acidic Medium

Filtration |—>

Click to download full resolution via product page

General synthesis workflow for (4-Chlorophenyl)thiourea.

Enzyme Inhibition Assays

Thiourea derivatives are known inhibitors of various enzymes. While specific ICso values for (4-
Chlorophenyl)thiourea against urease and cholinesterase were not readily available in the
searched literature, it is a known inhibitor of tyrosinase. General protocols for these enzyme
inhibition assays are provided below.

3.2.1. Tyrosinase Inhibition Assay
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This assay is based on the measurement of the formation of dopachrome from the oxidation of
L-DOPA by tyrosinase.

o Materials:

o Mushroom Tyrosinase

[¢]

L-DOPA (3,4-dihydroxy-L-phenylalanine)

[¢]

Phosphate buffer (e.g., 50 mM, pH 6.8)

[e]

Test compound ((4-Chlorophenyl)thiourea) dissolved in a suitable solvent (e.g., DMSO)

o

96-well microplate reader

e Protocol:

[¢]

Prepare serial dilutions of the test compound.

o In a 96-well plate, add phosphate buffer.

o Add the test compound solution to the respective wells.
o Add the tyrosinase solution.

o Pre-incubate the plate at a specified temperature (e.g., 25°C or 37°C) for a set time (e.g.,
10 minutes).

o Initiate the reaction by adding the L-DOPA solution.

o Measure the absorbance at a specific wavelength (e.g., 475 nm or 490 nm) in kinetic
mode for a defined period (e.g., 5-60 minutes).[8][9]

o Calculate the rate of reaction and the percentage of inhibition.
3.2.2. Urease Inhibition Assay (Indophenol Method)

This assay measures the production of ammonia from the hydrolysis of urea by urease.[10][11]
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e Materials:
o Jack Bean Urease
o Urea
o Phosphate buffer
o Phenol reagent
o Alkali reagent
o Test compound
o 96-well microplate reader
e Protocol:
o Prepare serial dilutions of the test compound.
o In a 96-well plate, add the test compound, urease enzyme, and buffer.
o Pre-incubate the mixture (e.g., 37°C for 10-50 minutes).[10]
o Add urea solution to initiate the reaction and incubate again.
o Add phenol and alkali reagents to develop color.
o Measure the absorbance at a specific wavelength (e.g., 625 nm or 630 nm).[10]
o Calculate the percentage of inhibition.
3.2.3. Cholinesterase Inhibition Assay (Ellman's Method)
This colorimetric assay measures the hydrolysis of acetylthiocholine by cholinesterase.
e Materials:

o Acetylcholinesterase (AChE) or Butyrylcholinesterase (BChE)
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[e]

Acetylthiocholine iodide (ATCI)

o

5,5'-dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

[¢]

Phosphate buffer (e.g., 0.1 M, pH 8.0)

o

Test compound

[e]

96-well microplate reader

e Protocol:
o Prepare serial dilutions of the test compound.
o In a 96-well plate, add phosphate buffer, DTNB solution, and the test compound solution.
o Add the enzyme solution (AChE or BChE).
o Pre-incubate the plate (e.g., 25°C for 15 minutes).
o Initiate the reaction by adding the ATCI solution.
o Measure the absorbance at 412 nm in kinetic mode for a set time.
o Determine the reaction rate and calculate the percentage of inhibition.

A generalized workflow for an enzyme inhibition assay is presented below.
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Generalized workflow for an enzyme inhibition assay.
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Mechanism of Action and Signaling Pathways

The primary mechanism of action for many thiourea derivatives, including (4-
Chlorophenyl)thiourea, is through enzyme inhibition. As a tyrosinase inhibitor, it is believed to
interact with the active site of the enzyme, which contains copper ions, thereby preventing the
catalysis of melanin synthesis.[2][4] The thiourea moiety is crucial for this inhibitory activity.

While specific signaling pathways directly modulated by (4-Chlorophenyl)thiourea have not
been extensively detailed in the reviewed literature, thiourea derivatives as a class have been
implicated in various cellular processes. For instance, some thiourea compounds have been
shown to be involved in pathways related to cancer cell signaling and angiogenesis.[3]
However, further research is required to elucidate the specific molecular targets and signaling
cascades affected by (4-Chlorophenyl)thiourea.

A simplified representation of a generalized enzyme inhibition mechanism is shown below.

Inhibited Reaction

(4-Chlorophenyl)thiourea
(Inhibitor)

|

|

i Binding Blocked Normal Enzymatic Reaction
1

|

|

|

Enzyme-Inhibitor
Complex (Inactive)

Y

»
Enzyme-Substrate
_________ Complex
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Generalized enzyme inhibition mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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